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For Researchers, Scientists, and Drug Development Professionals

Introduction
ATTO 590 is a fluorescent label belonging to the rhodamine class of dyes, recognized for its

exceptional photophysical properties.[1][2][3] Its strong absorption, high fluorescence quantum

yield, and significant thermal and photo-stability make it an ideal candidate for a wide range of

applications in molecular biology and drug development.[1][2][4] These applications include

fluorescence microscopy, single-molecule detection, flow cytometry (FACS), and fluorescence

in-situ hybridization (FISH).[1][2][5] ATTO 590 is characterized by its moderate hydrophilicity

and is available as a mixture of two isomers with nearly identical spectral properties.[1][2] This

document provides detailed application notes and protocols for the covalent labeling of

oligonucleotides and DNA with ATTO 590.

Spectroscopic and Physicochemical Properties
A summary of the key quantitative data for ATTO 590 is presented in the table below for easy

reference and comparison.
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Property Value Reference

Maximum Absorption (λ_abs_) 593 - 594 nm [2][5][6]

Maximum Emission (λ_fl_) 622 - 624 nm [2][5][6]

Molar Extinction Coefficient

(ε_max_)
120,000 M⁻¹cm⁻¹ [2][3][5]

Fluorescence Quantum Yield

(η_fl_)
80% [2][3][7]

Fluorescence Lifetime (τ_fl_) 3.7 ns [2][3][7]

Correction Factor (CF₂₆₀) 0.39 [2][4]

Correction Factor (CF₂₈₀) 0.43 [2][4]

Labeling Chemistries
The covalent attachment of ATTO 590 to oligonucleotides and DNA can be achieved through

various chemical strategies. The choice of method depends on the available functional groups

on the oligonucleotide or DNA. The most common approaches involve the use of amine-

reactive or thiol-reactive derivatives of ATTO 590, as well as "click chemistry".

Amine-Reactive Labeling
ATTO 590 is frequently supplied as an N-hydroxysuccinimide (NHS) ester, which readily reacts

with primary amino groups to form a stable amide bond.[4][8] Oligonucleotides can be

synthesized with an amino-modifier at the 5' or 3' terminus, or internally, to provide a site for

conjugation.[9][10]

Thiol-Reactive Labeling
For oligonucleotides containing a thiol (sulfhydryl) group, ATTO 590 maleimide is the reagent of

choice.[4][8] This derivative reacts with thiols to form a stable thioether linkage.[8]

Click Chemistry
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"Click chemistry" provides a highly efficient and specific method for labeling.[4][11] This

bioorthogonal reaction typically involves the copper(I)-catalyzed cycloaddition of an azide and

an alkyne.[12][13] Oligonucleotides can be synthesized with either an alkyne or an azide

modification, which then reacts with the corresponding ATTO 590 azide or alkyne derivative.

[11][12][14]

Experimental Workflows
The general workflow for labeling oligonucleotides with ATTO 590 involves the dissolution of

the dye and the modified oligonucleotide, the conjugation reaction, and subsequent purification

of the labeled product.
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Preparation

Conjugation

Purification

Prepare Amine/Thiol/Alkyne-Modified Oligonucleotide

Mix Oligonucleotide and Dye in Reaction Buffer

Dissolve ATTO 590 Reactive Dye (NHS-Ester/Maleimide/Azide)

Incubate at Specified Temperature and Time

Purify Labeled Oligonucleotide (e.g., HPLC, Gel Filtration)

Quality Control (Spectroscopy, Mass Spectrometry)
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Start

Dissolve Amine-Oligo in Carbonate Buffer (pH 8.3-9.0) Dissolve ATTO 590 NHS-Ester in DMF/DMSO

Add Molar Excess of Dye to Oligo Solution

Incubate 2-4h at RT, Protected from Light

Purify via Gel Filtration or HPLC

Analyze by Spectroscopy

End
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Start

Dissolve Thiol-Oligo in PBS (pH 7.0-7.5)
(Optional: Reduce with TCEP) Dissolve ATTO 590 Maleimide in DMF/DMSO

Add Molar Excess of Maleimide to Oligo

Incubate 2h at RT or Overnight at 4°C

Optional: Quench with Mercaptoethanol

Purify via Gel Filtration or HPLC

End

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Combine Azide-Oligo and Alkyne-ATTO 590 (or vice versa)

Add Sodium Ascorbate and CuSO₄

Incubate 30 min - 3h at 25-45°C

Purify by Ethanol Precipitation and/or Chromatography

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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